Cas no 871224-19-0 (Methyl 3-bromo-2-chlorobenzoate)

• Product Name: Methyl 3-bromo-2-chlorobenzoate
• CAS No: 871224-19-0
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD18398720
• CID: 1091479
• Update Time: 2024-10-26

Methyl 3-bromo-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-chlorobenzoate
• OWPJVOSLLKRKQJ-UHFFFAOYSA-N
• AK145354
• Benzoic acid, 3-bromo-2-chloro-, methyl ester
• 3-Bromo-2-chlorobenzoic acid methyl ester

• MDL： MFCD18398720
• Inchi： 1S/C8H6BrClO2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
• InChI Key： OWPJVOSLLKRKQJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=C(Br)C=CC=1)OC

Computed Properties

• Exact Mass: 247.92400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: 285.4±20.0°C at 760 mmHg
• PSA: 26.30000
• LogP: 2.88910

Methyl 3-bromo-2-chlorobenzoate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature